Cas no 1361497-34-8 (2-(3-(Perchlorophenyl)propoxy)-tetrahydro-2H-pyran)

• Product Name: 2-(3-(Perchlorophenyl)propoxy)-tetrahydro-2H-pyran
• CAS No: 1361497-34-8
• MF: C₁₄H₁₅Cl₅O₂
• MW: 392.53269982338
• CID: 4969463
• Update Time: 2025-08-05

2-(3-(Perchlorophenyl)propoxy)-tetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Perchlorophenyl)propoxy)-tetrahydro-2H-pyran

• Inchi： 1S/C14H15Cl5O2/c15-10-8(11(16)13(18)14(19)12(10)17)4-3-7-21-9-5-1-2-6-20-9/h9H,1-7H2
• InChI Key： HZRSVJVOBBUBDR-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1CCCOC1CCCCO1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 304
• XLogP3: 6.4
• Topological Polar Surface Area: 18.5

Additional information on 2-(3-(Perchlorophenyl)propoxy)-tetrahydro-2H-pyran

Comprehensive Overview of 2-(3-(Perchlorophenyl)propoxy)-tetrahydro-2H-pyran (CAS No. 1361497-34-8)

2-(3-(Perchlorophenyl)propoxy)-tetrahydro-2H-pyran is a specialized organic compound with a unique molecular structure, characterized by the presence of a perchlorophenyl group and a tetrahydro-2H-pyran ring. This compound, identified by its CAS number 1361497-34-8, has garnered attention in various research and industrial applications due to its distinct chemical properties. The perchlorophenyl moiety contributes to its stability and reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for highly functionalized organic intermediates like 2-(3-(Perchlorophenyl)propoxy)-tetrahydro-2H-pyran has surged, driven by advancements in pharmaceuticals, agrochemicals, and material science. Researchers are particularly interested in its potential as a building block for designing novel compounds with enhanced biological activity or material properties. The tetrahydro-2H-pyran ring, a common motif in bioactive molecules, further enhances its applicability in drug discovery.

The synthesis of 2-(3-(Perchlorophenyl)propoxy)-tetrahydro-2H-pyran typically involves multi-step organic reactions, including etherification and cyclization processes. Its perchlorophenyl group is introduced via selective halogenation, ensuring high purity and yield. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure, which is critical for quality control in industrial settings. The compound’s stability under various conditions makes it suitable for long-term storage and transportation.

One of the most discussed topics in the context of 2-(3-(Perchlorophenyl)propoxy)-tetrahydro-2H-pyran is its role in green chemistry. With increasing environmental regulations, researchers are exploring sustainable synthetic routes to minimize waste and energy consumption. This compound’s versatility allows for modifications that align with eco-friendly practices, such as catalytic reactions and solvent-free conditions. Such innovations are highly searched in academic and industrial databases, reflecting the growing emphasis on sustainability.

Another area of interest is the application of 2-(3-(Perchlorophenyl)propoxy)-tetrahydro-2H-pyran in advanced material science. Its unique structure enables the development of polymers and coatings with tailored properties, such as thermal stability and chemical resistance. These materials are in high demand for electronics, automotive, and aerospace industries, where performance under extreme conditions is crucial. Searches for high-performance materials and functionalized polymers often highlight the importance of such intermediates.

In the pharmaceutical sector, 2-(3-(Perchlorophenyl)propoxy)-tetrahydro-2H-pyran is explored as a precursor for drug candidates targeting various diseases. The tetrahydro-2H-pyran ring is a key scaffold in many FDA-approved drugs, known for improving bioavailability and metabolic stability. Recent studies focus on its potential in antiviral and anticancer therapies, topics frequently searched in medical and chemical literature. The compound’s ability to undergo further functionalization makes it a versatile tool for medicinal chemists.

Market trends indicate a steady rise in the production and utilization of 2-(3-(Perchlorophenyl)propoxy)-tetrahydro-2H-pyran, particularly in regions with strong chemical and pharmaceutical industries. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of research institutions and commercial enterprises. Online searches for CAS 1361497-34-8 and related keywords often lead to inquiries about pricing, availability, and technical specifications, underscoring its commercial relevance.

Safety and handling of 2-(3-(Perchlorophenyl)propoxy)-tetrahydro-2H-pyran are also critical considerations. While not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This aligns with the broader industry focus on occupational health and safety, a topic frequently addressed in chemical forums and regulatory guidelines.

In conclusion, 2-(3-(Perchlorophenyl)propoxy)-tetrahydro-2H-pyran (CAS No. 1361497-34-8) is a compound of significant scientific and industrial interest. Its applications span multiple fields, from pharmaceuticals to advanced materials, driven by its unique structural features. As research continues to uncover new uses and synthetic methods, this compound is poised to remain a key player in the evolving landscape of organic chemistry. For those searching for specialized chemical intermediates or innovative synthetic routes, this compound offers a wealth of opportunities.